Cas no 887355-12-6 (α-Ethyl-N-formyl-N-methylpyridinemethaneamine)

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α-Ethyl-N-formyl-N-methylpyridinemethaneamine structure

887355-12-6 structure

Product Name:α-Ethyl-N-formyl-N-methylpyridinemethaneamine

CAS No:887355-12-6

Molecular Formula:C₁₀H₁₄N₂O

Molecular Weight:178.23096

CID:993341

PubChem ID:3650944

α-Ethyl-N-formyl-N-methylpyridinemethaneamine Properties

Names and Identifiers

- α-Ethyl-N-formyl-N-methylpyridinemethaneamine
- A-ETHYL-N-FORMYL-N-METHYL-PYRIDINEMETHANEAMINE
- A-Ethyl-N-formyl-N-methylpyridinemethaneamine
- N-Methyl-N-[1-(3-pyridinyl)propyl]formamide
- N-methyl-N-(1-pyridin-3-ylpropyl)formamide
- DTXSID10394669
- ?-Ethyl-N-formyl-N-methylpyridinemethaneamine
- alpha -Ethyl-N-formyl-N-methylpyridinemethaneamine
- AKOS030240289
- alpha-Ethyl-N-formyl-N-methylpyridinemethaneamine
- 887355-12-6
- FT-0668280
- InChIKey： KVCIYYMDEHTYGG-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H14N2O/c1-3-10(12(2)8-13)9-5-4-6-11-7-9/h4-8,10H,3H2,1-2H3
- SMILES： CCC(c1cccnc1)N(C)C=O

Computed Properties

Exact Mass: 178.11100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 178.110613074g/mol
Heavy Atom Count: 13
Complexity: 161
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Topological Polar Surface Area: 33.2Å²

Experimental Properties

LogP: 2.25680
PSA: 33.20000
Boiling Point: 133°C/ 0.15 mmHg
Vapor Pressure: 0.0±0.8 mmHg at 25°C
Flash Point: 167.4±23.2 °C
Stability/Shelf Life: Stable
Density: 1.0±0.1 g/cm3

α-Ethyl-N-formyl-N-methylpyridinemethaneamine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	E918225-5mg	α-Ethyl-N-formyl-N-methylpyridinemethaneamine	887355-12-6		5mg	$104.00	2023-05-18

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